2-[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]acetic acid hydrochloride

• IUPAC Name: 2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetic acid;hydrochloride
• InChI: InChI=1S/C9H14F3NO2.ClH/c10-9(11,12)6-13-3-1-7(2-4-13)5-8(14)15;/h7H,1-6H2,(H,14,15);1H
• InChI Key: PDIMWXKVKCXQJW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC(=O)O)CC(F)(F)F.Cl
• Molecular Formula: C9H15ClF3NO2
• Molecular Weight: 261.67 g/mol

Description

“2-[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]acetic acid hydrochloride” is a chemical compound with the CAS number 1922897-45-7. It has a molecular weight of 261.67 and a molecular formula of C9H15ClF3NO2.

Molecular Structure Analysis

The molecular structure of “2-[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]acetic acid hydrochloride” consists of 9 carbon atoms, 15 hydrogen atoms, 1 chlorine atom, 3 fluorine atoms, 1 nitrogen atom, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]acetic acid hydrochloride” include a molecular weight of 261.67. Unfortunately, specific details such as boiling point and storage conditions were not available in the retrieved data.

Scientific Research Applications

Synthesis and Chemical Structure

• 2-[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]acetic acid hydrochloride has been involved in the synthesis of various compounds. For example, Zheng Rui (2010) utilized piperidine-4-carboxylic acid in the synthesis of (2,4-difluorophenyl)(piperidin-4-yl)methanone hydrochloride, demonstrating its utility in complex chemical processes (Zheng Rui, 2010).

Application in Organic Chemistry and Medicinal Chemistry

• The compound's derivatives are used in the synthesis of various organic and medicinal chemistry compounds. For instance, Ram C.Merugu et al. (2010) employed a piperidine derivative in the synthesis of compounds with potential antibacterial activity, highlighting its role in developing new therapeutic agents (Ram C.Merugu, D.Ramesh, B.Sreenivasulu, 2010).

Radiolabeling and PET Studies

• A. Carpinelli et al. (2006) improved the synthesis of a precursor acetic acid-piperidine-4-yl ester for radiolabeling purposes, illustrating its application in PET studies of neurotransmission systems (A. Carpinelli et al., 2006).

Catalysis and Ultrasound Irradiation

• M. Mokhtary and Mogharab Torabi (2017) explored the use of piperidine derivatives in catalyzing reactions under ultrasound irradiation, indicating its effectiveness in accelerating chemical reactions (M. Mokhtary, Mogharab Torabi, 2017).

Crystal Structure Analysis

• Studies like those by M. Szafran et al. (2007) on the crystal structure of 4-piperidinecarboxylic acid hydrochloride contribute to our understanding of molecular arrangements and interactions, which is crucial in the field of crystallography and material science (M. Szafran, A. Komasa, E. Bartoszak-Adamska, 2007).

Mechanism of Action

Target of Action

The primary targets of 2-[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]acetic acid hydrochloride are currently unknown

Biochemical Pathways

Without knowledge of the compound’s targets, it’s challenging to summarize the affected biochemical pathways and their downstream effects . Future studies should focus on elucidating these pathways to understand the compound’s mechanism of action better.